Cas no 92527-13-4 (2-Butyl-1,3,6,2-dioxazaborocane)

• Product Name: 2-Butyl-1,3,6,2-dioxazaborocane
• CAS No: 92527-13-4
• MF: C₈H₁₈BNO₂
• MW: 171.04502248764
• CID: 818775
• PubChem ID: 346607
• Update Time: 2025-04-19

2-Butyl-1,3,6,2-dioxazaborocane Chemical and Physical Properties

Names and Identifiers

• 2-Butyl-1,3,6,2-dioxazaborocane
• 2-(But-1-yl)-tetrahydro-4-H-1,3,6,2-dioxazaborocine
• 4H-1,3,6,2-Dioxazaborocine,2-butyltetrahydro-
• MBGBWTARQCUNEI-UHFFFAOYSA-N
• NSC-404883
• NSC404883
• CS-0189970
• E89680
• DTXSID50323796
• SCHEMBL168762
• 2-(But-1-yl)-tetrahydro-4H-1,3,6,2-dioxazaborocine
• MFCD03416840
• BUTYLBORONIC ACID, DIETHANOLAMINE CYCLIC ESTER
• AKOS016016404
• 92527-13-4

• MDL： MFCD03416840
• Inchi： 1S/C8H18BNO2/c1-2-3-4-9-11-7-5-10-6-8-12-9/h10H,2-8H2,1H3
• InChI Key： MBGBWTARQCUNEI-UHFFFAOYSA-N
• SMILES： O1B(CCCC)OCCNCC1

Computed Properties

• Exact Mass: 171.143
• Monoisotopic Mass: 171.143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Density: 0.92
• Boiling Point: 231.3°Cat760mmHg
• Flash Point: 93.7°C
• Refractive Index: 1.429
• PSA: 30.49000
• LogP: 1.23990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters